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Cat. No.: S005124

CAS No.: 212142-18-2

Compound Focus: Vatalanib Succinate

Handling & Storage Specifications

Get Quote

The table below summarizes the key handling information for vatalanib succinate from supplier data sheets.

P t e Source |
roper ecification

perty P Reference
Recommended Store at -20°C [1] [2] [3] Supplier Data
Storage Sheets

Physical Form

Light Sensitivity

Solution Stability

Lyophilized (freeze-dried) powder [3]

Protect from light [3]

Stable for 3 months once dissolved, when stored at
-20°C [3]

Supplier Data
Sheets

Supplier Data
Sheets

Supplier Data
Sheets

Solubility Soluble in DMSO (e.g., 20 mg/mL [3]) and water [1] Supplier Data
Sheets
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L Source /
Property Specification
Reference
Molecular Weight 464.9 g/mol (for the succinate salt) [1] Supplier Data
Sheets
Purity 298% [1] [2] Supplier Data
Sheets

Stability Considerations & Best Practices

Understanding the chemical and pharmacokinetic properties of a compound is crucial for designing stable

experimental conditions.

e Pharmacokinetic Autoinduction: Clinical studies have identified that vatalanib exhibits time-
dependent clearance, meaning it can induce its own metabolism. Its oral clearance increased by
2.3-fold from the first dose to steady state in patients [4]. While this is an in vivo observation, it
highlights that the compound is susceptible to enzymatic degradation processes, reinforcing the need
for strict environmental control in vitro.

¢ Solution Handling:

o Stock Solutions: Prepare stock solutions in a high-quality, anhydrous DMSO. Aliquot the stock
solution into single-use vials immediately after preparation to minimize freeze-thaw cycles,
which can degrade the compound and introduce water [3].

o Aqueous Dilutions: When diluting the DMSO stock into aqueous buffers for assays, be aware
that the compound may precipitate over time. It is recommended to prepare fresh working
dilutions for each experiment.

¢ Inert Gas Purging (Recommended Practice): Although not explicitly stated in the search results,
the standard practice for storing solutions of oxygen- or moisture-sensitive compounds is under an
inert atmosphere.

o Dissolve the lyophilized powder in the appropriate solvent.

o Aliquot the solution into amber vials or clear vials wrapped in aluminum foil to protect from light.

o Purge the headspace of each vial with dry argon or nitrogen gas for 1-2 minutes before
tightly sealing the cap. This displaces oxygen and moisture, which can cause oxidation and
hydrolysis.

o Store the purged aliquots at -20°C or -80°C for long-term storage.
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Troubleshooting Guide

Here are solutions to common issues researchers might face.

Problem Potential Cause Solution & Preventive Action

Precipitation in Low solubility at working * Re-optimize dilution protocol. « Ensure stock

aqueous buffers concentration; degradation  solution is fresh and properly stored. ¢ Use a co-
over time. solvent like cyclodextrins if compatible with the

assay.

Loss of activity in Compound degradation in * Prepare fresh aliquots from powder. ¢ Avoid

cell-based assays solution; multiple freeze- freeze-thaw cycles of stock solution. « Confirm
thaw cycles. storage conditions (-20°C, protected from light).

High background or Contaminated stock
inconsistent results  solution; degraded
compound.

 Use sterile techniques. « Start a fresh aliquot for
each experiment. « Verify the pH and composition
of assay buffers.

Frequently Asked Questions (FAQs)

Q1: What is the shelf-life of the lyophilized powder? While an exact expiration date is batch-specific, one

supplier states the lyophilized powder is stable for 24 months when stored desiccated at -20°C and protected

from light [3]. Always refer to the Certificate of Analysis (CoA) for your specific batch.

Q2: Can I use vatalanib succinate for in vivo studies? Yes, vatalanib has been used in numerous in vivo

models and clinical trials, administered orally [5] [6] [7]. The succinate salt form is typically used to improve

solubility for formulation.

Q3: Why is protection from light necessary? Many organic compounds, especially those with complex

aromatic ring systems like vatalanib, can undergo photochemical degradation (photolysis) when exposed to

light, leading to loss of potency and generation of impurities [3].

Experimental Workflow for Stable Preparation
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For your convenience, here is a standardized workflow to ensure the compound's stability from the moment

you receive it.

(Start: Receive Lyophilized Powdea

'

1. Centrifuge Vial
Ensure powder is at vial bottom

2. Equilibrate to Room Temp

Prevent condensation

(e.g., DMSO)

'

(4. Aliquot into Working Vials)

l

5. Purge Headspace with Inert Gas
(Argon/Nitrogen)

l

6. Seal Vials and Label
Include date, concentration, batch

(3. Reconstitute in Purged SolvenD

7. Store at -20°C
Protected from light
Ready for Experimental Use
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s005124?utm_src=pdf-body-img
https://www.smolecule.com/products/s005124?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/vatalanib-succinate_5680
https://www.medchemexpress.com/vatalanib-succinate.html?srsltid=AfmBOop_2Nm0ceJ8sm9dX-VGRPfozbd2TGjDBa-97-rY2pSUcUbJKm7G
https://www.cellsignal.com/products/activators-inhibitors/vatalanib/12998?srsltid=AfmBOooHpWQyf6RkPafDBFJi68aae0DKHRFbKJqjhKtmxASTu8z_NMi3
https://pmc.ncbi.nlm.nih.gov/articles/PMC4243874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4623321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4215578/
https://www.sciencedirect.com/topics/neuroscience/vatalanib
https://www.smolecule.com/products/b005124#vatalanib-succinate-stability-storage-under-inert-gas
https://www.smolecule.com/products/b005124#vatalanib-succinate-stability-storage-under-inert-gas
https://www.smolecule.com/products/b005124#vatalanib-succinate-stability-storage-under-inert-gas
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s005124?utm_src=pdf-bulk
https://www.smolecule.com/products/s005124?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative
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